6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one

• IUPAC Name: 6-cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one
• InChI: InChI=1S/C21H25N3O4/c1-27-18-7-5-15(13-19(18)28-2)21(26)23-11-9-16(10-12-23)24-20(25)8-6-17(22-24)14-3-4-14/h5-8,13-14,16H,3-4,9-12H2,1-2H3
• InChI Key: IHTUGLOKVUHVNG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(=O)N2CCC(CC2)N3C(=O)C=CC(=N3)C4CC4)OC
• Molecular Formula: C21H25N3O4
• Molecular Weight: 383.4 g/mol

Description

6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one is a chemical compound that has gained significant attention in the scientific community due to its potential application in the field of medicinal chemistry. It is a highly potent and selective inhibitor of the protein kinase CK2, which is involved in various cellular processes, including cell growth and proliferation, apoptosis, and DNA repair.

Mechanism Of Action

6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one exerts its pharmacological effects by inhibiting the activity of CK2, which is a serine/threonine protein kinase involved in the regulation of various cellular processes. CK2 has been implicated in the regulation of cell growth and proliferation, apoptosis, DNA repair, and transcriptional regulation. By inhibiting CK2, 6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one disrupts these cellular processes, leading to the inhibition of cancer cell growth and proliferation.

Biochemical And Physiological Effects

6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one has been shown to have several biochemical and physiological effects, including the inhibition of cancer cell growth and proliferation, induction of apoptosis, and inhibition of angiogenesis. It has also been shown to have anti-inflammatory effects and to protect against neurodegeneration.

Advantages And Limitations For Lab Experiments

One of the main advantages of using 6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one in lab experiments is its high selectivity for CK2, which allows for targeted therapy and reduces the risk of off-target effects. However, its limited solubility in water and low bioavailability can pose challenges in drug development and delivery.

Future Directions

There are several potential future directions for the research on 6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one, including:
1. Development of more efficient synthesis methods to improve the yield and purity of the compound.
2. Investigation of the potential application of 6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one in the treatment of other diseases, such as cardiovascular disease and diabetes.
3. Exploration of the mechanism of action of 6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one and its interaction with other signaling pathways.
4. Development of more efficient drug delivery systems to improve the bioavailability and solubility of the compound.
5. Investigation of the potential application of 6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one in combination with other drugs or therapies for synergistic effects.
6. Investigation of the potential application of 6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one in personalized medicine, based on the individual's genetic profile and disease characteristics.

Synthesis Methods

The synthesis of 6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one involves several steps, starting from the reaction of 3-chloro-4-methoxybenzaldehyde with piperidine to form 1-(3-chloro-4-methoxybenzoyl)piperidine. This intermediate is then reacted with 6-cyclopropyl-3,4-dihydro-2H-pyridazin-3-one in the presence of a base to form the final product.

Scientific Research Applications

6-Cyclopropyl-2-[1-(3,4-dimethoxybenzoyl)piperidin-4-yl]pyridazin-3-one has been extensively studied for its potential application in the treatment of various diseases, including cancer, neurodegenerative disorders, and inflammation. Its high selectivity for CK2 makes it a promising candidate for targeted therapy, as CK2 is overexpressed in many cancer cells and is involved in the regulation of various signaling pathways.